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Compound of Interest

Compound Name:
N-Nitroso Nipecotic Acid-d4

(Major)

CAS No.: 1329834-25-4

Cat. No.: B589103

Get Quote

Part 1: Executive Summary & Core Directive
Do not treat this substance as routine chemical waste. N-Nitroso Nipecotic Acid-d4 is a

deuterated N-nitrosamine. While the deuterium labeling ("d4") is used for mass spectrometry

quantification, it does not mitigate the biological hazard. This compound shares the potent

carcinogenic and mutagenic profile of the nitrosamine class (e.g., NDMA, NDEA).

The Core Directive:

Zero Drain Disposal: Under no circumstances shall this substance enter the municipal water

system.

Segregation: Isolate from strong oxidizers and acids immediately.

Destruction: The only acceptable disposal method is high-temperature incineration via a

licensed hazardous waste vendor. In-lab chemical deactivation is discouraged due to the risk

of generating hydrazine byproducts.
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Part 2: Hazard Profile & Scientific Rationale[1]
To handle this waste safely, one must understand the mechanism of toxicity. N-nitroso

compounds require metabolic activation (typically via CYP450 enzymes) to form reactive

diazonium ions, which alkylate DNA, leading to mutagenesis.

GHS Classification & Hazard Data
Parameter Classification Critical Note

Signal Word DANGER Handle with extreme caution.

Carcinogenicity Category 1B / 2A
Presumed human carcinogen

based on structural analogs.

Acute Toxicity Category 3 (Oral) Toxic if swallowed.[1]

Target Organ Liver / Kidney
Hepatotoxic upon chronic or

acute high-level exposure.

Physical State Solid (Low volatility)
Dust generation is the primary

inhalation risk.

Expert Insight: The "d4" isotope acts as an Internal Standard (ISTD).[2] While you likely handle

milligram quantities, the specific activity of nitrosamines is high. A 1 mg spill is a significant

contamination event compared to standard reagents.

Part 3: The Self-Validating Containment System
A "self-validating" system means the workflow physically prevents common errors (like mixing

incompatibles).

Primary Containment (The "Amber Rule")
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Nitrosamines are photosensitive. Light can degrade them into unknown, potentially toxic radical

species.

Protocol: All waste (solid or liquid) must be stored in Amber Glass containers.

Validation: If you can see the liquid clearly, the container is wrong.

Segregation (The "Oxidizer Firewall")
Nitrosamines can react violently with strong oxidizers or reducing agents.

Protocol: designate a specific waste stream solely for "High Hazard - Carcinogens."

Prohibited Mixtures: Never add N-Nitroso waste to containers holding:

Chromic acid

Peroxides

Permanganates

Strong reducing agents (e.g., Lithium Aluminum Hydride)

Part 4: Step-by-Step Disposal Workflow
This workflow covers the lifecycle from bench to vendor pickup.

Scenario A: Solid Waste (Expired Vials, Contaminated
PPE)

Encapsulation: Do not empty the vial. Cap the expired/residual vial tightly.

Double Bagging: Place the vial into a clear, sealable polyethylene bag (Ziploc type).

Consolidation: Place the bagged vial into a Wide-Mouth Amber Jar labeled "Solid Hazardous

Waste - Toxic."

PPE Disposal: Contaminated gloves and weighing boats must be treated as hazardous

waste, not trash. Place them in a dedicated biohazard/chem-hazard bag.
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Scenario B: Liquid Waste (Stock Solutions, Rinsate)
Solvent Compatibility: Ensure the carrier solvent (e.g., Methanol, DMSO) is compatible with

the waste drum.

Transfer: Pour liquid waste into a dedicated "Carcinogenic Solvent Waste" container (Amber

glass or HDPE).

Rinsing: Rinse the original vessel once with a compatible solvent and add the rinsate to the

waste container.

Note: Triple rinsing is standard for "RCRA Empty" classification, but for high-potency

carcinogens, we treat the container itself as solid waste (Scenario A) rather than risking

exposure during extensive rinsing.

Scenario C: Waste Labeling (Mandatory)
Label every container with the following specific data to ensure the waste vendor (e.g., Veolia,

Clean Harbors) classifies it correctly for incineration.

Chemical Name: N-Nitroso Nipecotic Acid-d4 (Solution/Solid)

Hazard Class: 6.1 (Toxic)

Constituents: Methanol (if solution), Nitrosamine (<0.1%)

Statement: "Contains Nitrosamine - Cancer Suspect Agent"

Part 5: Visualized Decision Logic (DOT Diagram)
The following diagram illustrates the decision tree for disposing of N-Nitroso Nipecotic Acid-d4,

ensuring the material ends up in the correct incineration stream.
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Caption: Operational flowchart for the segregation and routing of nitrosamine waste to high-

temperature incineration.
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Part 6: Emergency Spill Procedures
In the event of a spill (solid powder or liquid solution), immediate action is required to prevent

exposure and tracking.

Evacuate & Isolate: Clear the immediate area.[3] Post "Do Not Enter" signage.

PPE Upgrade: Wear double nitrile gloves, a lab coat, and safety goggles. If powder is spilled

outside a fume hood, an N95 or P100 respirator is recommended.

Containment:

Liquid: Cover with absorbent pads or vermiculite.

Solid: Cover with wet paper towels (dampened with water/methanol) to prevent dust

dispersion. Do not sweep dry dust.

Cleanup: Scoop material into a hazardous waste bag. Clean the surface with a detergent

solution, followed by a water rinse.

Disposal: Place all cleanup materials (pads, towels, gloves) into the "Solid Hazardous

Waste" stream.

Part 7: Regulatory & Compliance (RCRA/EPA)
While N-Nitroso Nipecotic Acid-d4 does not have a specific named RCRA "U-List" or "P-List"

code (unlike N-Nitrosodimethylamine, U111), it is regulated under the "Characteristic" or

"Genotoxic" waste rules.

RCRA Status: Treat as Hazardous Waste.

Waste Code Assignment:

If in Methanol: D001 (Ignitable).

If pure substance: D003 (Reactivity - generic for nitrosamines) or simply classified as Non-

Regulated Hazardous Waste (Toxic) depending on state interpretation.
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Sewer Ban: Strictly prohibited under the EPA Dental Effluent Guidelines (which broadly

covers amalgam and other toxic lab waste) and local POTW (Publicly Owned Treatment

Works) permits.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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